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Compound of Interest

Compound Name: 3-(3-Methoxyphenoxy)aniline
CAS No.: 116289-64-6
Cat. No.: B051946
Get Quote
. J

Executive Summary

3-(3-Methoxyphenoxy)aniline (CAS: 116289-64-6) is a substituted aromatic amine used
primarily as an intermediate in pharmaceutical synthesis.[1] Unlike general organic waste, this
compound poses specific risks due to the aniline moiety, which can induce methemoglobinemia
upon dermal absorption, and its high acute toxicity to aquatic life.

Critical Directive: This substance must never be disposed of down the drain or in general trash.
[2] It requires segregation as Hazardous Organic Waste and destruction via high-temperature
incineration.

Chemical Profile & Hazard Identification

Before disposal, the waste generator must understand the specific hazards that dictate the
disposal route.
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Parameter

Specification

Chemical Name

3-(3-Methoxyphenoxy)aniline

CAS Number

116289-64-6

Molecular Formula

C13H13NO2

Physical State

Solid (typically off-white to beige powder)

Primary Hazards

Acute Toxicity (Oral/Dermal/Inhalation), Skin

Sensitizer, Aquatic Toxicity

Target Organs

Blood (Methemoglobinemia), Liver, Kidneys

RCRA Status

Not U-listed specifically, but treat as

Characteristic Toxic Waste

EXPERT INSIGHT: The "Aniline Effect"

Why we treat this differently than standard organics: Aromatic amines like 3-(3-

Methoxyphenoxy)aniline are lipophilic bases. They penetrate standard nitrile gloves more

rapidly than many solvents and can oxidize in waste streams, potentially creating azo-

compounds or polymerizing. Disposal protocols must prevent contact with strong oxidizers (e.qg.,

nitric acid) to avoid exothermic runaway reactions.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for spill cleanup or bulk disposal of anilines.
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PPE Item Recommendation Rationale

) Double-gloved Nitrile (min 5 Acceptable for incidental
Gloves (Handling) ) )
mil) splash protection only.

Critical: Anilines permeate

) Silver Shield® (Laminate) or nitrile. For direct contact/spills,
Gloves (Spill/Waste) o )
Butyl Rubber nitrile offers <5 mins
protection.
) N95 (Solids) or Half-mask w/ Prevents inhalation of dusts or
Respiratory ] ) ]
Organic Vapor Cartridge sublimated vapors.

Prevents contamination of
Body Tyvek® Lab Coat or Apron street clothes; anilines absorb
through fabric.

Waste Segregation & Disposal Workflows
Waste Classification

Assign the waste to the correct stream to ensure regulatory compliance (EPA 40 CFR 261).
e Stream A: Solid Waste (Pure substance, contaminated weighing boats, dry silica).
e Stream B: Liquid Waste (Mother liquors, reaction solvents).

o Stream C: Sharps/Debris (Contaminated needles, glass).

Disposal Decision Tree

The following diagram illustrates the logical flow for segregating and processing 3-(3-
Methoxyphenoxy)aniline waste.
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Figure 1: Decision logic for segregating 3-(3-Methoxyphenoxy)aniline waste streams to
ensure compatibility with incineration protocols.

Detailed Operational Procedures
Protocol A: Solid Waste Disposal

Applicability: Expired pure compound, filter cakes, spill cleanup residues.

o Containment: Transfer solid material into a wide-mouth high-density polyethylene (HDPE) jar
or double-bag using thick (minimum 4 mil) polyethylene bags.

e Labeling: Affix a hazardous waste tag immediately.
o Constituents: "3-(3-Methoxyphenoxy)aniline"[1]
o Hazard Checkboxes: Toxic, Irritant.[3]

» Storage: Store in a secondary containment bin labeled "Toxic Organics" until pickup.

Protocol B: Liquid Waste Disposal

Applicability: Reaction mixtures, mother liquors.

o Compatibility Check: Ensure the receiving carboy does NOT contain strong acids (e.qg.,
Sulfuric, Nitric) or oxidizers (Peroxides).

o Reasoning: Anilines are basic; mixing with strong acids generates heat. Mixing with
oxidizers can cause fire.

e Solvent Segregation:
o If dissolved in DCM/Chloroform — Halogenated Waste Carboy.
o If dissolved in Methanol/Ethyl Acetate — Non-Halogenated Waste Carboy.

» Rinsing: Rinse empty reagent bottles 3x with a compatible solvent (e.g., Ethanol). Add
rinsate to the liquid waste container. Deface the label on the empty bottle and discard as
glass waste.
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Protocol C: Spill Response (Emergency)

Scenario: 5g of powder dropped on the floor.
o Evacuate & Ventilate: Clear the immediate area.[2]

e PPE Up: Don Silver Shield or Butyl gloves (or double nitrile if unavailable, changing
immediately after contact). Wear a respirator.

» Contain: Cover the spill with a damp paper towel (to prevent dust) or an inert absorbent
(Vermiculite).

o Clean: Scoop material into a waste bag.
o Decontaminate: Scrub the surface with a mild surfactant solution (soap and water).

o Note: Avoid using bleach (Sodium Hypochlorite) directly on aniline spills, as this can form
chloroamines or azo dyes, which may be more toxic.

Regulatory Compliance & References
Compliance Checklist

o EPA (USA): Waste must be coded appropriately. While not a U-listed waste (like pure Aniline
U012), it exhibits toxicity characteristics. Use generic codes for toxic organic waste if specific
testing (TCLP) is not performed.

o DOT (Transport): If shipping waste, likely classification is UN 2811, Toxic solids, organic,
n.o.s. (3-(3-Methoxyphenoxy)aniline), 6.1, PG Il

References

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 122476, Aniline derivatives. Retrieved from [Link]

e Occupational Safety and Health Administration (OSHA).Occupational Safety and Health
Standards: Toxic and Hazardous Substances (1910.1003). Retrieved from [Link]
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» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Part 261. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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